Cas no 2025972-93-2 (5-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine
• CAS No: 2025972-93-2
• MF: C₈H₁₃BrF₂N₄
• MW: 283.116427183151
• CID: 6120600
• PubChem ID: 165472776
• Update Time: 2025-10-25

5-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine
• 2025972-93-2
• EN300-1111968

• Inchi： 1S/C8H13BrF2N4/c1-2-5(3-6(10)11)4-15-7(9)13-8(12)14-15/h5-6H,2-4H2,1H3,(H2,12,14)
• InChI Key： STWFJSGUIZNDDM-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(CC)CC(F)F

Computed Properties

• Exact Mass: 282.02917g/mol
• Monoisotopic Mass: 282.02917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine

5-Bromo-1-(2-Ethyl-4,4-Difluorobutyl)-1H-1,2,4-Triazol-3-Amine: A Comprehensive Overview

5-Bromo-1-(2-Ethyl-4,4-Difluorobutyl)-1H-1,2,4-Triazol-3-Amine, also known by its CAS number 2025972-93-2, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the 1,2,4-triazole class of heterocyclic compounds, which are widely recognized for their diverse applications in drug discovery and agrochemicals. The structure of this compound is characterized by a triazole ring system substituted with a bromine atom at position 5 and a complex alkyl chain at position 1. The alkyl chain contains an ethyl group and two fluorine atoms at the 4-position, which introduces unique electronic and steric properties to the molecule.

The synthesis of 5-Bromo-1-(2-Ethyl-4,4-Difluorobutyl)-1H-1,2,4-Triazol-3-Amine involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by functionalization at the 5-position with a bromine atom and subsequent alkylation at the 1-position. The introduction of fluorine atoms into the alkyl chain is achieved through nucleophilic substitution or other fluorination techniques. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

The structural features of this compound make it an interesting candidate for various applications. In pharmacology, triazole derivatives are often explored for their potential as kinase inhibitors or modulators of other enzyme activities. The presence of bromine and fluorine atoms in this compound enhances its bioactivity by introducing electron-withdrawing effects that can influence binding affinity to target proteins. Recent studies have demonstrated that 5-Bromo-1-(2-Ethyl-4,4-Difluorobutyl)-1H-1,2,4-Triazol-3-Amine exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has shown utility in agrochemicals. Triazole derivatives are known for their fungicidal properties, and the substitution pattern in this molecule may enhance its effectiveness against plant pathogens. Researchers have investigated its ability to inhibit fungal growth under controlled laboratory conditions, with encouraging results that warrant further exploration in field trials.

The physicochemical properties of CAS No 2025972-93-2 are also noteworthy. Its molecular weight is approximately 366 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties are advantageous for its use in various chemical reactions and formulations.

From a toxicological perspective, recent studies have focused on assessing the safety profile of this compound. Acute toxicity studies in laboratory animals indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on health and environment.

In conclusion, 5-Bromo-1-(2-Ethyl-4,4-Difluorobutyl)-1H-1,2,4-Triazol-3-Amine (CAS No 2025972-93-2) is a versatile compound with significant potential in both pharmacological and agrochemical applications. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its biological activities emerge from ongoing studies, this compound is poised to play a crucial role in advancing innovative solutions across multiple industries.